Cas no 1111-99-5 (Phosphorothioic acid,O-methyl ester)

• Product Name: Phosphorothioic acid,O-methyl ester
• CAS No: 1111-99-5
• MF: CH₅O₃PS
• MW: 128.087360143661
• CID: 190908
• PubChem ID: 6451188
• Update Time: 2025-04-19

Phosphorothioic acid,O-methyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphorothioic acid,O-methyl ester
• dihydroxy-methoxy-sulfanylidene-λ⁵-phosphane
• Methyl phosphorothionate
• Methylphosphorothioate (6CI,7CI)
• O-Methyl phosphorothioate
• methylthiophosphoric acid
• DTXSID00149504
• SCHEMBL33207
• FT-0775082
• Phosphorothioic acid, O-methyl ester
• 1111-99-5

• Inchi： 1S/CH5O3PS/c1-4-5(2,3)6/h1H3,(H2,2,3,6)
• InChI Key： BOKOVLFWCAFYHP-UHFFFAOYSA-N
• SMILES： S=P(O)(O)OC

Computed Properties

• Exact Mass: 127.96975
• Monoisotopic Mass: 127.96970219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 74.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 81.8Ų

Experimental Properties

• PSA: 49.69